Cas no 6284-14-6 (N-(1-Phenylethyl)acetamide)

• Product Name: N-(1-Phenylethyl)acetamide
• CAS No: 6284-14-6
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1056255
• PubChem ID: 222023
• Update Time: 2025-04-20

N-(1-Phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Phenylethyl)acetamide
• N-(1-PHENYL-ETHYL)-ACETAMIDE
• N-Acetyl-1-phenylethanamine
• Acetamide, N-(1-phenylethyl)-
• Acetamide, N-(.alpha.-methylbenzyl)-
• N-(alpha-Methylbenzyl)acetamide
• NSC7176
• (+)-N-(1-Phenylethyl)acetamide
• Maybridge4_001980
• N-alpha-phenylethylacetamide
• Cambridge id 5108520
• n-acetyl-1-phenylethylamine
• N-alpha-methylbenzylacetamide
• N-(1-Phenylethyl)acetamide #
• HMS1526J22
• DL-N-acetyl-alpha-methylbenzylamine
• racemic N-acety
• CHEBI:141185
• NCGC00177051-01
• SY317424
• AC2474
• DB-073207
• BRD-A76290955-001-01-6
• SB76014
• A868342
• SCHEMBL540666
• NSC-7176
• racemic N-acetyl 1-phenylethylamine
• SY007036
• AKOS016374419
• MFCD00040690
• STK028689
• racemic N-acetyl-1-phenylethylamine
• BS-16659
• 36065-27-7
• EN300-1663403
• MFCD03427633
• SB76100
• DB-018087
• 6284-14-6
• A918552
• SR-01000637890-1
• CCG-48340
• SB46741
• DB-044763
• CS-0154001
• DB-069305
• AKOS000494156

• Inchi： 1S/C10H13NO/c1-8(11-9(2)12)10-6-4-3-5-7-10/h3-8H,1-2H3,(H,11,12)
• InChI Key： PAVMRYVMZLANOQ-UHFFFAOYSA-N
• SMILES： O=C(C)NC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.007g/cm3
• Boiling Point: 327.9ºC at 760 mmHg
• Flash Point: 192.2ºC
• Refractive Index: 1.513
• PSA: 29.1
• LogP: 2.27460